Cas no 1804838-82-1 (4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features both trifluoromethoxy and trifluoromethyl substituents, which enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The carboxylic acid moiety allows for further functionalization, enabling the synthesis of amides, esters, and other derivatives. This compound’s unique electronic properties, imparted by the fluorine atoms, contribute to its potential as a building block for bioactive molecules. Its high purity and well-defined chemical characteristics ensure reproducibility in synthetic applications. Suitable for use in medicinal chemistry and material science, it offers a versatile scaffold for developing novel compounds.

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid structure

1804838-82-1 structure

Product Name:4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

CAS No:1804838-82-1

MF:C₈H₃F₆NO₄

MW:291.104143381119

CID:4814770

Update Time:2025-11-01

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid
- Inchi： 1S/C8H3F6NO4/c9-7(10,11)2-1-15-5(19-8(12,13)14)3(4(2)16)6(17)18/h1H,(H,15,16)(H,17,18)
- InChI Key： MGHKSSNBEQAHJB-UHFFFAOYSA-N
- SMILES： FC(C1=CNC(=C(C(=O)O)C1=O)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 486
XLogP3: 2.7
Topological Polar Surface Area: 75.6

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094689-1g	4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid	1804838-82-1	97%	1g	$1,564.50	2022-04-01

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Additional information on 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804838-82-1)

4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804838-82-1) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, hydroxy, trifluoromethoxy, and trifluoromethyl groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid is particularly noteworthy. The presence of the pyridine ring provides a rigid and planar framework, which is crucial for binding to specific biological targets. The hydroxy group can form hydrogen bonds, enhancing the compound's interactions with biomolecules. The trifluoromethoxy and trifluoromethyl groups introduce significant electron-withdrawing effects, which can modulate the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings open up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration. Furthermore, the compound's stability in plasma and resistance to metabolic degradation enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804838-82-1) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.